Cas no 30843-64-2 (2-(1,4-dithian-1-ium-1-yl)acetic Acid;bromide)

2-(1,4-dithian-1-ium-1-yl)acetic Acid;bromide structure
30843-64-2 structure
Product Name:2-(1,4-dithian-1-ium-1-yl)acetic Acid;bromide
CAS No:30843-64-2
MF:C6H11BrO2S2
MW:259.18433880806
CID:916231
PubChem ID:24195610
Update Time:2025-04-19

2-(1,4-dithian-1-ium-1-yl)acetic Acid;bromide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,4-dithian-1-ium-1-yl)acetic acid,bromide
    • 1-carboxymethyl-[1,4]dithianium, bromide
    • 2-(1,4-dithian-1-ium-1-yl)acetic Acid
    • bromide
    • NSC191933
    • DTXSID70638692
    • 1-(Carboxymethyl)-1,4-dithian-1-ium bromide
    • 30843-64-2
    • NSC-191933
    • 2-(1,4-dithian-1-ium-1-yl)acetic Acid;bromide
    • Inchi: 1S/C6H10O2S2.BrH/c7-6(8)5-10-3-1-9-2-4-10;/h1-5H2;1H
    • InChI Key: UMMXIDRSHVHELR-UHFFFAOYSA-N
    • SMILES: [Br-].[S+]1(CC(=O)O)CCSCC1

Computed Properties

  • Exact Mass: 257.93800
  • Monoisotopic Mass: 257.93838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 87.90000
  • LogP: -2.55990
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